Cas no 1781641-60-8 (6-Bromo-2,1-benzoxazole-3-carbaldehyde)

• Product Name: 6-Bromo-2,1-benzoxazole-3-carbaldehyde
• CAS No: 1781641-60-8
• MF: C₈H₄BrNO₂
• MW: 226.026861190796
• CID: 5736462
• PubChem ID: 84690286
• Update Time: 2023-11-10

6-Bromo-2,1-benzoxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1124158
• 6-Bromo-2,1-benzoxazole-3-carbaldehyde
• 1781641-60-8
• 2,1-Benzisoxazole-3-carboxaldehyde, 6-bromo-

• Inchi： 1S/C8H4BrNO2/c9-5-1-2-6-7(3-5)10-12-8(6)4-11/h1-4H
• InChI Key： SIZAFZAVYLLEHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=O)ON=C2C=1

Computed Properties

• Exact Mass: 224.94254g/mol
• Monoisotopic Mass: 224.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.773±0.06 g/cm3(Predicted)
• Boiling Point: 363.9±22.0 °C(Predicted)
• pka: -8.33±0.30(Predicted)